Cas no 2375248-88-5 (rac-(3R,4S)-1-(2-chloropyrimidin-4-yl)-4-methoxy-N,N-dimethylpyrrolidin-3-amine)

• Product Name: rac-(3R,4S)-1-(2-chloropyrimidin-4-yl)-4-methoxy-N,N-dimethylpyrrolidin-3-amine
• CAS No: 2375248-88-5
• MF: C₁₁H₁₇ClN₄O
• MW: 256.731880903244
• CID: 6012715
• PubChem ID: 145867595
• Update Time: 2025-06-08

rac-(3R,4S)-1-(2-chloropyrimidin-4-yl)-4-methoxy-N,N-dimethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7355995
• 2375248-88-5
• rac-(3R,4S)-1-(2-chloropyrimidin-4-yl)-4-methoxy-N,N-dimethylpyrrolidin-3-amine

• Inchi： 1S/C11H17ClN4O/c1-15(2)8-6-16(7-9(8)17-3)10-4-5-13-11(12)14-10/h4-5,8-9H,6-7H2,1-3H3/t8-,9+/m0/s1
• InChI Key： RKRSFIYFGBKFNK-DTWKUNHWSA-N
• SMILES： ClC1=NC=CC(=N1)N1C[C@H]([C@H](C1)N(C)C)OC

Computed Properties

• Exact Mass: 256.1090889g/mol
• Monoisotopic Mass: 256.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Additional information on rac-(3R,4S)-1-(2-chloropyrimidin-4-yl)-4-methoxy-N,N-dimethylpyrrolidin-3-amine

Comprehensive Overview of rac-(3R,4S)-1-(2-chloropyrimidin-4-yl)-4-methoxy-N,N-dimethylpyrrolidin-3-amine (CAS No. 2375248-88-5)

The compound rac-(3R,4S)-1-(2-chloropyrimidin-4-yl)-4-methoxy-N,N-dimethylpyrrolidin-3-amine (CAS No. 2375248-88-5) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2-chloropyrimidine moiety and dimethylamino group, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in targeting specific biological pathways.

In recent years, the demand for chiral building blocks like rac-(3R,4S)-1-(2-chloropyrimidin-4-yl)-4-methoxy-N,N-dimethylpyrrolidin-3-amine has surged, driven by the growing emphasis on enantioselective synthesis in medicinal chemistry. The compound's pyrrolidine core is particularly noteworthy, as this scaffold is prevalent in many FDA-approved drugs. Its methoxy group and chloropyrimidine substituent contribute to its diverse reactivity profile, enabling modifications for various therapeutic applications.

From a synthetic chemistry perspective, the CAS No. 2375248-88-5 compound presents interesting challenges and opportunities. The presence of both chlorine and methoxy functional groups allows for selective transformations, making it a versatile intermediate. Recent publications have highlighted its utility in cross-coupling reactions and as a precursor for kinase inhibitors, aligning with current trends in targeted cancer therapies and signal transduction research.

The pharmacological relevance of rac-(3R,4S)-1-(2-chloropyrimidin-4-yl)-4-methoxy-N,N-dimethylpyrrolidin-3-amine extends to its potential as a bioisostere for various heterocyclic systems. This property is particularly valuable in modern drug design, where researchers seek to optimize pharmacokinetic properties while maintaining target engagement. The compound's dimethylamino group may contribute to enhanced blood-brain barrier penetration, a feature of great interest in CNS drug development.

Analytical characterization of CAS 2375248-88-5 typically involves advanced techniques such as chiral HPLC for enantiomeric purity assessment and NMR spectroscopy for structural confirmation. These methods are crucial for quality control in pharmaceutical manufacturing, especially given the current regulatory focus on impurity profiling and genotoxic risk assessment of synthetic intermediates.

Environmental and safety considerations for rac-(3R,4S)-1-(2-chloropyrimidin-4-yl)-4-methoxy-N,N-dimethylpyrrolidin-3-amine follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during manipulation, reflecting the broader industry trend toward green chemistry principles and workplace safety.

The commercial availability of CAS No. 2375248-88-5 through specialty chemical suppliers has facilitated its adoption in academic and industrial research settings. Pricing and scalability data suggest growing interest in kilogram-scale production, indicating potential transition from discovery chemistry to process development stages for certain applications.

Future research directions for this compound may explore its utility in proteolysis targeting chimera (PROTAC) design or as a component of covalent inhibitors, areas experiencing rapid growth in drug discovery. The 2-chloropyrimidine moiety in particular offers opportunities for click chemistry applications or as a leaving group in nucleophilic aromatic substitution reactions.

Patent landscape analysis reveals increasing mentions of rac-(3R,4S)-1-(2-chloropyrimidin-4-yl)-4-methoxy-N,N-dimethylpyrrolidin-3-amine in applications related to protein kinase modulation and G protein-coupled receptor (GPCR) targeting. This intellectual property activity underscores the compound's perceived value in addressing unmet medical needs across multiple therapeutic areas.

In conclusion, rac-(3R,4S)-1-(2-chloropyrimidin-4-yl)-4-methoxy-N,N-dimethylpyrrolidin-3-amine represents an important addition to the medicinal chemist's toolbox. Its combination of stereochemical complexity, versatile reactivity, and drug-like properties positions it as a compound of continuing interest as research trends evolve toward more sophisticated small molecule therapeutics.